Cas no 64019-58-5 (2-(3,5-dimethyl-1H-pyrazol-1-yl)acetohydrazide)

• Product Name: 2-(3,5-dimethyl-1H-pyrazol-1-yl)acetohydrazide
• CAS No: 64019-58-5
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• MDL: MFCD03001656
• CID: 515484
• PubChem ID: 821228
• Update Time: 2025-04-19

2-(3,5-dimethyl-1H-pyrazol-1-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-aceticacid, 3,5-dimethyl-, hydrazide
• 2-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)ACETOHYDRAZIDE
• 2-(3,5-dimethylpyrazolyl)acetohydrazide
• 2-(3,5-trimethyl-1H-pyrazol-1-yl)acetohydrazide
• 3,5-dimethyl-1-pyrazolylacetohydrazide
• 3,5-dimethylpyrazole-1-acetic acid hydrazide
• AC1LGH7P
• AC1Q2PT0
• AC1Q5PWO
• AR-360
• 2-(3,5-dimethylpyrazol-1-yl)acetohydrazide
• CS-0220824
• SMR000376795
• CHEMBL1345816
• G19333
• MFCD03001656
• HMS2672A20
• SB86576
• J-505746
• 64019-58-5
• BBL038311
• DTXSID80356299
• Z57052843
• LS-01387
• MLS000771461
• ALBB-003916
• AKOS000305586
• STK301706
• EN300-07651
• 2-(3,5-dimethyl-1H-pyrazol-1-yl)acetohydrazide

• MDL： MFCD03001656
• Inchi： 1S/C7H12N4O/c1-5-3-6(2)11(10-5)4-7(12)9-8/h3H,4,8H2,1-2H3,(H,9,12)
• InChI Key： CIUXPFMOQYTDKY-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C)=CC(C)=N1)NN

Computed Properties

• Exact Mass: 168.10126
• Monoisotopic Mass: 168.101111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9
• XLogP3: -0.3

Experimental Properties

• Density: 1.3
• Boiling Point: 383.1°C at 760 mmHg
• Flash Point: 185.5°C
• Refractive Index: 1.608
• PSA: 72.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles